2-Fluoro-4-(3,3,3-trifluoropropoxy)benzoic acid

• CAS RN: 921623-34-9
• Molecular Formula: C10H8F4O3
• Molecular Weight: 252.16 g/mol
• IUPAC Name: 2-fluoro-4-(3,3,3-trifluoropropoxy)benzoic acid
• InChI: InChI=1S/C10H8F4O3/c11-8-5-6(1-2-7(8)9(15)16)17-4-3-10(12,13)14/h1-2,5H,3-4H2,(H,15,16)
• InChI Key: NRYXBLZOILHILQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCCC(F)(F)F)F)C(=O)O

Description

Molecular Structure Analysis

The molecular structure of 2-Fluoro-4-(3,3,3-trifluoropropoxy)benzoic acid consists of a benzoic acid core with a fluorine atom and a trifluoropropoxy group attached to the benzene ring.

Chemical Reactions Analysis

While specific chemical reactions involving 2-Fluoro-4-(3,3,3-trifluoropropoxy)benzoic acid are not available, similar compounds like 2-Fluoro-4-(trifluoromethyl)benzoic acid have been studied. The fluoride substituent enables nucleophilic aromatic substitution, while most of the reactivity is centered on the carboxylic group.

Physical And Chemical Properties Analysis

2-Fluoro-4-(3,3,3-trifluoropropoxy)benzoic acid has a density of 1.4±0.1 g/cm³, a boiling point of 276.7±40.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C. It has an enthalpy of vaporization of 54.4±3.0 kJ/mol and a flash point of 121.2±27.3 °C. Its index of refraction is 1.464, and it has a molar refractivity of 49.6±0.3 cm³.

Synthesis routes and methods

Procedure details

Potassium carbonate (663 mg) was added to a 2-butanone (6 mL) solution of methyl 2-fluoro-4-hydroxybenzoate (compound described in U.S. Pat. No. 5,990,142 A1, 340 mg) and 3,3,3-trifluoropropyl trifluoromethanesulfonate (compound described in Tetrahedron, (1988), 44, 5375-5388, 590 mg). The mixture was stirred at 75° C. for 1.5 hours, and then the solvent was evaporated. To the obtained residue were added methanol (8 mL) and a 2 M sodium hydroxide aqueous solution (2 mL). The mixture was stirred at 60° C. for 1.5 hours, and the solvents (mainly methanol) were evaporated. To the residue was added water (15 mL), and the mixture was changed to acidic by adding 1 M hydrochloric acid thereto while stirring. The precipitated crystalline solid was collected by filtration, washed with water, and dried under reduced pressure to give 203 mg of the title compound (white crystal, yield: 40%).